Ethyl crotonate
Ethyl crotonate
Ethyl (2Z)-but-2-enoate is a but-2-enoate ester obtained by the formal condensation of isocrotonic acid with ethanol. It has a role as a metabolite. It is functionally related to an isocrotonic acid.
Brand Name:
Vulcanchem
CAS No.:
10544-63-5
VCID:
VC20848172
InChI:
InChI=1S/C6H10O2/c1-3-5-6(7)8-4-2/h3,5H,4H2,1-2H3/b5-3-
SMILES:
CCOC(=O)C=CC
Molecular Formula:
C6H10O2
Molecular Weight:
114.14 g/mol
Ethyl crotonate
CAS No.: 10544-63-5
Cat. No.: VC20848172
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl (2Z)-but-2-enoate is a but-2-enoate ester obtained by the formal condensation of isocrotonic acid with ethanol. It has a role as a metabolite. It is functionally related to an isocrotonic acid. |
|---|---|
| CAS No. | 10544-63-5 |
| Molecular Formula | C6H10O2 |
| Molecular Weight | 114.14 g/mol |
| IUPAC Name | ethyl (Z)-but-2-enoate |
| Standard InChI | InChI=1S/C6H10O2/c1-3-5-6(7)8-4-2/h3,5H,4H2,1-2H3/b5-3- |
| Standard InChI Key | ZFDIRQKJPRINOQ-HYXAFXHYSA-N |
| Isomeric SMILES | CCOC(=O)/C=C\C |
| SMILES | CCOC(=O)C=CC |
| Canonical SMILES | CCOC(=O)C=CC |
| Boiling Point | 132.00 to 134.00 °C. @ 760.00 mm Hg |
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